1-((2,3-dihydro-1H-inden-5-yl)oxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride

• IUPAC Name: 1-(2,3-dihydro-1H-inden-5-yloxy)-3-(3-methylpiperidin-1-yl)propan-2-ol;hydrochloride
• InChI: InChI=1S/C18H27NO2.ClH/c1-14-4-3-9-19(11-14)12-17(20)13-21-18-8-7-15-5-2-6-16(15)10-18;/h7-8,10,14,17,20H,2-6,9,11-13H2,1H3;1H
• InChI Key: NJFQEHIUCOEIHL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CC(COC2=CC3=C(CCC3)C=C2)O.Cl
• Molecular Formula: C18H28ClNO2
• Molecular Weight: 325.9 g/mol
• CAS No.: 1216425-08-9

Description

1-((2,3-dihydro-1H-inden-5-yl)oxy)-3-(3-methylpiperidin-1-yl)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C18H28ClNO2 and its molecular weight is 325.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis of Related Compounds : The synthesis of similar compounds involves complex multi-step processes. For instance, the synthesis of (S)-1-(1H-indol-4-yloxy)-3-[4-(3-methoxyphenyl)-4-hydroxypiperidin-1-yl]-propan-2-ol, a 5HT1A antagonist, showcases the intricate steps and radiochemical yields involved in producing such compounds, emphasizing the chemical synthesis and characterization skills required in this area of research (Czeskis, 1998).

Chemical Reactions and Mechanisms

• Alcohol Oxidation : An environmentally benign TEMPO-catalyzed alcohol oxidation system highlights the significance of sustainable chemical processes. This example underlines the advancements in chemical methodologies that allow for the efficient oxidation of alcohols to carbonyl compounds, demonstrating a commitment to eco-friendly chemical reactions (Li & Zhang, 2009).

• Transition Metal Complexes : The synthesis and electrochemical behavior of transition metal complexes with nitrogen heterocyclic sulphur donor ligand show the exploration of new materials and their potential applications in various fields, including catalysis and material science (Görgülü, Çelikkan, & Arslana, 2009).

Pharmaceutical Compound Characterization

• Polymorphism in Pharmaceuticals : Research on polymorphism, such as the study on ethyl 3-{3-[((2R)-3-{[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino}-2-hydroxypropyl)oxy]-4,5-difluorophenyl}propanoate hydrochloride, is crucial for understanding the physical and chemical properties of drug substances. This knowledge is vital for the development of safe and effective pharmaceuticals (Vogt, Williams, Johnson, & Copley, 2013).